3-(2,4-Dimethylphenyl)-3'-trifluoromethylpropiophenone

• IUPAC Name: 3-(2,4-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C18H17F3O/c1-12-6-7-14(13(2)10-12)8-9-17(22)15-4-3-5-16(11-15)18(19,20)21/h3-7,10-11H,8-9H2,1-2H3
• InChI Key: XCAHLYBIMSEICF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CCC(=O)C2=CC(=CC=C2)C(F)(F)F)C
• Molecular Formula: C18H17F3O
• DSSTOX Substance ID: DTXSID10644696
• Molecular Weight: 306.3 g/mol
• CAS RN: 898794-32-6

Description

3-(2,4-Dimethylphenyl)-3'-trifluoromethylpropiophenone, also known as 3-TFMPP, is a synthetic compound used in scientific research. It is a member of the phenylpropanoid family and is used in a wide range of applications, including as a neurotransmitter agonist, a receptor agonist, and a neurotransmitter modulator. The compound has been studied for its potential to produce a variety of physiological and biochemical effects.

Scientific Research Applications

Polymer Synthesis and Properties

• Bisphenols containing ortho-methyl and pendant trifluoromethyl-substituted phenyl groups, including structures similar to 3-(2,4-Dimethylphenyl)-3'-trifluoromethylpropiophenone, have been synthesized and utilized in polymerization. These compounds contribute to the creation of poly(aryl ether ketone/sulfone)s with good solubility, thermal stability, low dielectric constants, and excellent transparency, making them suitable for applications in materials science (Shang et al., 2012).

Anion Exchange Membranes

• Poly(arylene ether sulfone)s bearing pendant 3,5-dimethylphenyl groups, which are structurally related to the compound , have been developed for use in anion exchange membranes. These membranes exhibit high hydroxide conductivity and stability, making them potentially useful in energy-related applications, such as fuel cells (Shi et al., 2017).

Crystal and Molecular Structure Analysis

• The molecular structure of compounds closely related to 3-(2,4-Dimethylphenyl)-3'-trifluoromethylpropiophenone has been studied to understand their biological activity. Such studies are crucial in the fields of medicinal chemistry and drug design (Allen et al., 1971).

Electroactive Polymers

• Electro-oxidative polymerization of compounds with dimethylphenyl groups has been explored to produce poly(arylene sulphide)s. These polymers demonstrate semi-conductivity and electrochemical responsiveness, suggesting their potential use in electronic applications (Yamamoto et al., 1992).

Synthesis of Novel Compounds

• Compounds like 3-(2,4-Dimethylphenyl)-3'-trifluoromethylpropiophenone have been used as precursors in the synthesis of new chemical entities, expanding the chemical space for research in organic synthesis and material sciences (Bonacorso et al., 2003).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .

Pharmacokinetics

Therefore, its bioavailability, metabolism, and excretion patterns remain unknown .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-(2,4-Dimethylphenyl)-3’-trifluoromethylpropiophenone. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and interactions with its targets .